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Compound of Interest

Compound Name: BAY 61-3606 hydrochloride

Cat. No.: B1588918 Get Quote

For researchers and scientists working with BAY 61-3606 hydrochloride, a potent and

selective Syk kinase inhibitor, ensuring its proper disposal is a critical component of laboratory

safety and environmental responsibility.[1][2][3] While the substance is not classified as

hazardous under the Globally Harmonized System (GHS), adherence to established laboratory

waste management protocols is essential.[4] This guide provides a detailed, step-by-step

approach to the safe disposal of BAY 61-3606 hydrochloride, aligning with general laboratory

chemical waste guidelines.

Essential Pre-Disposal and Handling Protocols
Before initiating any disposal procedures, it is imperative to handle BAY 61-3606
hydrochloride with care. Researchers should always wear appropriate personal protective

equipment (PPE), including eye shields and gloves.

Key Chemical and Physical Properties:

A thorough understanding of the chemical's properties is fundamental to its safe handling and

disposal.
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Property Value

Molecular Formula C20H18N6O3 • xHCl • yH2O

Molecular Weight 390.40 (anhydrous free base basis)

Form Crystalline solid, powder[5]

Color Yellow

Solubility Soluble in DMSO (10 mg/ml), H2O[5]

Storage Temperature 2-8°C, desiccated

Stability
No decomposition if used according to

specifications.[4]

Hazardous Reactions No dangerous reactions known.[4]

Step-by-Step Disposal Procedure
While the Safety Data Sheet (SDS) for BAY 61-3606 hydrochloride suggests that smaller

quantities can be disposed of with household waste, it is best practice within a laboratory

setting to manage all chemical waste through a designated hazardous waste program to

ensure compliance with local and institutional regulations.[4]

1. Waste Minimization:

Whenever possible, seek methods that will reduce the amount of waste generated in the

laboratory.[6][7] This includes ordering only the necessary quantities of the chemical and

preparing solutions in amounts that will be consumed in the experiment.

2. Segregation and Collection:

Solid Waste: Collect solid BAY 61-3606 hydrochloride waste, including empty vials and

contaminated items like gloves and weighing papers, in a designated, properly labeled

hazardous waste container.[8] Ensure solid and liquid wastes are kept separate.[8]

Liquid Waste: For solutions containing BAY 61-3606 hydrochloride, use a dedicated, leak-

proof, and compatible waste container.[8][9] Given its solubility in DMSO and water, ensure
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the waste container is appropriate for these solvents. Do not mix with incompatible

chemicals.[9] Specifically, keep acids and bases separate, and do not mix with cyanides or

sulfides.[9]

3. Container Management:

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name (BAY 61-3606 hydrochloride), and the approximate concentration

and volume.[6][8]

Closure: Keep waste containers tightly sealed except when adding waste to prevent spills

and evaporation.[6][9]

Filling: Do not overfill liquid waste containers; leave at least one inch of headroom to allow

for expansion.[9]

4. Storage in a Satellite Accumulation Area (SAA):

Store the labeled waste containers in a designated Satellite Accumulation Area (SAA) within

the laboratory, at or near the point of generation.[6][7][9] The SAA must be inspected weekly for

any signs of leakage.[9]

5. Arranging for Disposal:

Once the waste container is full or has been in storage for up to 12 months, arrange for its

collection by your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company.[6][7][10] Complete and submit the necessary hazardous

waste disposal forms for pickup.[6]

Important Considerations:

Never dispose of chemical waste down the drain.[7][10]

Uncleaned packaging should be disposed of according to official regulations.[4]

Familiarize yourself with and adhere to all federal, state, and local regulations regarding

chemical waste disposal.[7][10]
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Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of BAY
61-3606 hydrochloride waste in a laboratory setting.
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Disposal workflow for BAY 61-3606 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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